![molecular formula C8H6BrFO B1528395 6-Bromo-2-fluoro-3-methylbenzaldehyde CAS No. 1114809-22-1](/img/structure/B1528395.png)
6-Bromo-2-fluoro-3-methylbenzaldehyde
Overview
Description
6-Bromo-2-fluoro-3-methylbenzaldehyde is a compound with the molecular formula C8H6BrFO and a molecular weight of 217.04 . It is a yellow to brown solid with a distinct odor . It is commonly used in the production of pharmaceuticals, agrochemicals, and other organic compounds . It is known for its strong aromatic properties and is often utilized as a building block in the synthesis of various chemicals .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a bromo group, a fluoro group, and a methyl group . The InChI code for this compound is 1S/C8H6BrFO/c1-5-2-3-7(10)6(4-11)8(5)9/h2-4H,1H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight (217.04), its molecular formula (C8H6BrFO), and its InChI code (1S/C8H6BrFO/c1-5-2-3-7(10)6(4-11)8(5)9/h2-4H,1H3) . Unfortunately, specific information about its melting point, boiling point, and density was not found in the sources I searched.Scientific Research Applications
Synthesis Processes and Improvements
- 6-Bromo-2-fluoro-3-methylbenzaldehyde has been used in the synthesis of various compounds. For instance, it was involved in the improved synthesis of the key intermediate 5-bromo-2-methylamino-8-methoxyquinazoline in drug discoveries. This synthesis process was enhanced by reducing the isolation processes and increasing the total yield by 18%, while maintaining purity (Nishimura & Saitoh, 2016).
Molecular Structure and Property Investigations
- The molecular structure and properties of similar compounds, such as 2-fluoro-4-bromobenzaldehyde, have been investigated through X-ray diffraction and vibrational spectroscopy. These studies provide insights into the molecular structures and potential applications of these compounds (Tursun et al., 2015).
Applications in Organic Synthesis
- This compound has also been used in the synthesis of various organic structures, such as in the Friedländer condensation to afford bidentate and tridentate 6-bromoquinoline derivatives. These derivatives have potential applications in the development of organic compounds with specific optical properties (Hu, Zhang, & Thummel, 2003).
Biomedical Applications
- A compound synthesized from 3-methylbenzaldehyde showed promise for various biomedical applications, particularly in the regulation of inflammatory diseases. This highlights the potential of derivatives of similar compounds for medical applications (Ryzhkova, Ryzhkov, & Elinson, 2020).
Safety and Hazards
6-Bromo-2-fluoro-3-methylbenzaldehyde is classified as a combustible solid . It has a GHS07 signal word indicating a warning . The hazard statements include H302, indicating that it is harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), wearing protective gloves/protective clothing/eye protection/face protection (P280), and IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338) .
Future Directions
While specific future directions for the use of 6-Bromo-2-fluoro-3-methylbenzaldehyde are not mentioned in the sources I found, its use as a building block in the synthesis of various chemicals suggests that it may find applications in the development of new pharmaceuticals, agrochemicals, and other organic compounds .
properties
IUPAC Name |
6-bromo-2-fluoro-3-methylbenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO/c1-5-2-3-7(9)6(4-11)8(5)10/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXZCMNVTXPJOIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)Br)C=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10729154 | |
Record name | 6-Bromo-2-fluoro-3-methylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10729154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1114809-22-1 | |
Record name | 6-Bromo-2-fluoro-3-methylbenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1114809-22-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Bromo-2-fluoro-3-methylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10729154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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